Cas no 1314921-33-9 (3-chloropropyl 2-hydroxypropanoate)

• Product Name: 3-chloropropyl 2-hydroxypropanoate
• CAS No: 1314921-33-9
• MF: C₆H₁₁ClO₃
• MW: 166.602741479874
• MDL: MFCD19233258
• CID: 4588061
• PubChem ID: 55302780
• Update Time: 2025-06-09

3-chloropropyl 2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• 3-chloropropyl 2-hydroxypropanoate
• Propanoic acid, 2-hydroxy-, 3-chloropropyl ester

• MDL： MFCD19233258
• Inchi： 1S/C6H11ClO3/c1-5(8)6(9)10-4-2-3-7/h5,8H,2-4H2,1H3
• InChI Key： HZIUDFKZVFTJDP-UHFFFAOYSA-N
• SMILES： C(OCCCCl)(=O)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 3-chloropropyl 2-hydroxypropanoate

3-Chloropropyl 2-Hydroxypropanoate (CAS No. 1314921-33-9): An Overview of Its Properties and Applications

3-Chloropropyl 2-hydroxypropanoate (CAS No. 1314921-33-9) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorine and hydroxyl functional groups, which confer it with distinct reactivity and solubility profiles.

The molecular structure of 3-chloropropyl 2-hydroxypropanoate consists of a propyl chain with a chlorine atom attached to the third carbon and a hydroxypropanoate group attached to the second carbon. This arrangement provides the compound with a combination of hydrophilic and hydrophobic properties, making it an excellent candidate for use in formulations that require both water-soluble and lipid-soluble characteristics.

In the realm of pharmaceutical research, 3-chloropropyl 2-hydroxypropanoate has shown promise as a drug delivery vehicle. The presence of the chlorine atom can enhance the compound's ability to penetrate biological membranes, while the hydroxyl group can facilitate its interaction with biomolecules. Recent studies have explored its potential in improving the bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

Furthermore, 3-chloropropyl 2-hydroxypropanoate has been investigated for its use in polymer synthesis. The reactive nature of the hydroxyl group allows it to participate in various polymerization reactions, leading to the formation of novel materials with tailored properties. These materials can be used in applications ranging from biomedical devices to advanced coatings and adhesives.

In the context of chemical synthesis, 3-chloropropyl 2-hydroxypropanoate serves as a valuable intermediate for the preparation of more complex molecules. Its chlorine atom can be readily substituted with other functional groups through nucleophilic substitution reactions, providing chemists with a versatile platform for synthetic transformations. This flexibility makes it an attractive choice for researchers working on the development of new compounds with specific biological or material properties.

The physical properties of 3-chloropropyl 2-hydroxypropanoate have also been extensively studied. It is typically a colorless liquid with a characteristic odor. The compound exhibits good solubility in polar solvents such as water and ethanol, but is less soluble in non-polar solvents like hexane. Its boiling point is around 180°C at atmospheric pressure, making it suitable for use in processes that require moderate temperatures.

Safety considerations are an important aspect when handling any chemical compound. While 3-chloropropyl 2-hydroxypropanoate is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn, and adequate ventilation should be ensured to minimize exposure.

In conclusion, 3-chloropropyl 2-hydroxypropanoate (CAS No. 1314921-33-9) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for use in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.